Cas no 2776-47-8 (Benzenesulfonamide,4-amino-N-3-isoxazolyl-)

• Product Name: Benzenesulfonamide,4-amino-N-3-isoxazolyl-
• CAS No: 2776-47-8
• MF: C₉H₉N₃O₃S
• MW: 239.251060247421
• CID: 268157
• PubChem ID: 200818
• Update Time: 2025-04-19

Benzenesulfonamide,4-amino-N-3-isoxazolyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-3-isoxazolyl-
• 3-SULFANILAMIDO ISOXAZOLE, SODIUM SALT
• 3-Sulfanilamidoisoxazole
• 4-amino-N-(1,2-oxazol-3-yl)benzenesulfonamide
• 4-Amino-N-3-isoxazolylbenzenesulfonamide
• DTXSID30182101
• Benzenesulfonamide, 4-amino-N-3-isoxazolyl-
• 2776-47-8
• 4-amino-N-(3-isoxazolyl)benzenesulfonamide
• N'-3-Isoxazolylsulfanilamide
• N'-isoxazolylsulfanilamide
• 4-Amino-N-(isoxazol-3-yl)benzenesulfonamide
• SCHEMBL7093262
• A819183
• AKOS012199040
• Sulfanilamide, N'-3-isoxazolyl-
• BRN 0615301
• 4-azanyl-N-(1,2-oxazol-3-yl)benzenesulfonamide
• Benzenesulfonamide, 4-amino-N-3-isoxazolyl-(9CI)
• Benzenesulfonamide, 4-amino-N-3-isoxazolyl- (9CI)

• Inchi： 1S/C9H9N3O3S/c10-7-1-3-8(4-2-7)16(13,14)12-9-5-6-15-11-9/h1-6H,10H2,(H,11,12)
• InChI Key： GKOXIKLCHCEONU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC1C=CON=1)(=O)=O

Computed Properties

• Exact Mass: 239.03657
• Monoisotopic Mass: 239.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.525
• Boiling Point: 482.4°Cat760mmHg
• Flash Point: 245.5°C
• Refractive Index: 1.658
• PSA: 98.22